Cas no 1875226-83-7 (2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl-)

• Product Name: 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl-
• CAS No: 1875226-83-7
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5276319
• Update Time: 2025-06-07

2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl-

• Inchi： 1S/C11H10BrNO/c1-11(10(7-13)14-11)6-8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3
• InChI Key： VALQLNLOIPYJBD-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=C(Br)C=C2)(C)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl-

2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl-

2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl- is a compound with the CAS number 1875226-83-7. This compound belongs to the class of oxirane derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound consists of an oxirane ring (a three-membered cyclic ether) substituted with a cyano group at the 2-position and a (4-bromophenyl)methyl group along with a methyl group at the 3-position. This substitution pattern makes it a highly functionalized molecule, offering versatility in chemical reactivity and potential utility in organic synthesis.

Recent studies have highlighted the importance of oxirane derivatives in the development of advanced materials and pharmaceuticals. The presence of the cyano group in 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl- introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a valuable precursor in the synthesis of more complex structures, such as polymers, agrochemicals, and biologically active compounds.

The (4-bromophenyl)methyl group attached to the oxirane ring adds another layer of functionality to this compound. Bromine substitution on the aromatic ring enhances its reactivity towards nucleophilic aromatic substitution reactions, making it a promising candidate for designing intermediates in drug discovery. Additionally, the methyl group at the 3-position provides steric bulk, which can influence both the reactivity and selectivity of this compound in various chemical transformations.

From a synthetic perspective, 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl- can be synthesized through a variety of methods, including epoxidation reactions and subsequent functionalization. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be valuable in chiral chemistry and asymmetric catalysis.

In terms of applications, this compound has shown potential in materials science due to its ability to form cross-linked polymers under specific conditions. The combination of an oxirane ring and a cyano group allows for versatile polymerization pathways, leading to materials with tailored mechanical and thermal properties. Furthermore, its brominated aromatic substituent makes it a candidate for use in flame-retardant polymers, an area of growing interest in modern materials engineering.

Recent research has also explored the biological activity of 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl-, particularly its potential as an anti-cancer agent. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting that it could serve as a lead compound for drug development. The bromine substituent plays a crucial role in modulating bioavailability and pharmacokinetics, making it an attractive target for further investigation.

In conclusion, 2-Oxiranecarbonitrile, 3-[(4-bromophenyl)methyl]-3-methyl- (CAS No: 1875226-83-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in organic synthesis, materials science, and pharmacology. As research continues to uncover its full range of properties and utilities, this compound is poised to become an essential building block in modern chemistry.